Cas no 2137537-64-3 (2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one)

• Product Name: 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one
• CAS No: 2137537-64-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 6573837
• PubChem ID: 165955109
• Update Time: 2025-10-29

2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one
• 2137537-64-3
• EN300-1127644

• Inchi： 1S/C13H20O2/c1-13(2)7-6-11(14)10(8-13)12(15)9-4-3-5-9/h9-10H,3-8H2,1-2H3
• InChI Key： BRXNZOZQBJEEMS-UHFFFAOYSA-N
• SMILES： O=C(C1C(CCC(C)(C)C1)=O)C1CCC1

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one

2-Cyclobutanecarbonyl-4,4-Dimethylcyclohexan-1-One: A Comprehensive Overview

The compound with CAS No. 2137537-64-3, commonly referred to as 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclohexanone ring substituted with a cyclobutanecarbonyl group and two methyl groups at the 4-position. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound in the design of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The molecule's ability to interact with specific protein targets has been validated through computational modeling and in vitro assays, demonstrating its promise as a scaffold for drug development.

One of the most notable advancements in understanding this compound is its application in the synthesis of bioactive molecules. Scientists have employed 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one as a key intermediate in multi-step synthesis pathways. Its rigid cyclohexanone framework provides an ideal platform for constructing complex molecular architectures, enabling the creation of diverse chemical libraries for high-throughput screening.

Moreover, the compound's stability under various reaction conditions has made it a valuable tool in organic synthesis. Studies have shown that 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one can undergo a range of transformations, including alkylation, acylation, and ring-opening reactions, without compromising its core structure. This versatility has positioned it as a versatile building block in medicinal chemistry.

In terms of physical properties, 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including NMR and IR spectra, have been well-documented, providing researchers with essential information for characterization purposes.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of cyclobutanecarboxylic acid derivatives. Subsequent steps may include esterification, cyclization, and functional group transformations to arrive at the final product. Optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental standpoint, 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one has been assessed for its biodegradability and ecotoxicological impact. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations typically encountered in industrial settings.

In conclusion, 2-cyclobutanecarbonyl-4,4-dimethylcyclohexan-1-one (CAS No. 2137537-64-3) stands out as a significant molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, underscores its potential as a valuable asset in both academic research and industrial development.